Cas no 484018-40-8 (Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester)
484018-40-8 structure
Product Name:Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester
CAS No:484018-40-8
MF:C12H16O4
MW:224.253044128418
CID:2648383
PubChem ID:11276146
Update Time:2025-04-21
Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-butoxy-4-hydroxybenzoate
- 484018-40-8
- DTXSID50460918
- SCHEMBL26480881
- Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester
-
- Inchi: 1S/C12H16O4/c1-3-4-7-16-11-8-9(12(14)15-2)5-6-10(11)13/h5-6,8,13H,3-4,7H2,1-2H3
- InChI Key: GUSPEUVXOGNGJE-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=C(C(=O)OC)C=1)O)CCCC
Computed Properties
- Exact Mass: 224.10485899Da
- Monoisotopic Mass: 224.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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